Cas no 1005583-72-1 (5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid)

5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid is a specialized heterocyclic compound featuring a pyrazole core substituted with chloro and difluoromethyl groups, coupled with a furoic acid moiety. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of difluoromethyl groups enhances metabolic stability and lipophilicity, while the chloro substitution offers further functionalization opportunities. The furoic acid component contributes to solubility and binding interactions. This compound is suited for exploratory studies in medicinal chemistry and crop protection, where its structural features may be leveraged for targeted molecular design.
5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid structure
1005583-72-1 structure
Product Name:5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid
CAS No:1005583-72-1
MF:C11H7ClF4N2O3
MW:326.631495714188
MDL:MFCD03419728
CID:2621311
PubChem ID:17024682
Update Time:2025-10-05

5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-([4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl)-2-furoic acid
    • 5-{[4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}furan-2-carboxylic acid
    • 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid
    • MDL: MFCD03419728
    • Inchi: 1S/C11H7ClF4N2O3/c12-6-7(9(13)14)17-18(8(6)10(15)16)3-4-1-2-5(21-4)11(19)20/h1-2,9-10H,3H2,(H,19,20)
    • InChI Key: HUTHTKGQAQFYIH-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)F)=NN(C=1C(F)F)CC1=CC=C(C(=O)O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5

5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid Pricemore >>

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Additional information on 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid

Research Brief on 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid (CAS: 1005583-72-1)

This research brief provides an in-depth analysis of the latest findings related to the compound 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid (CAS: 1005583-72-1). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a promising candidate for further drug development.

The compound belongs to a class of pyrazole derivatives, which are known for their diverse pharmacological activities. The presence of difluoromethyl groups and a furoic acid moiety in its structure enhances its reactivity and bioavailability, making it a subject of interest for researchers aiming to develop novel therapeutic agents. Recent literature highlights its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One of the key studies published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid, emphasizing its high yield and purity. The study also reported its efficacy in vitro against a panel of cancer cell lines, with notable activity in breast and lung cancer models. The compound demonstrated a low IC50 value, suggesting its potency as a chemotherapeutic agent.

Further research has explored the compound's mechanism of action. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that it acts as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The difluoromethyl groups were found to play a critical role in binding to the active site of COX-2, thereby inhibiting its activity. This finding opens new avenues for developing anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been investigated. A recent preclinical study in Drug Metabolism and Disposition (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable oral bioavailability and metabolic stability, supporting its suitability for further clinical development. However, the study also noted the need for optimization to reduce potential hepatotoxicity observed at higher doses.

Despite these promising findings, challenges remain in the development of 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid as a drug candidate. Issues such as solubility, formulation stability, and long-term safety need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-{4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-2-furoic Acid represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a valuable candidate for further investigation. Continued research will be crucial to fully elucidate its therapeutic potential and translate these findings into clinical applications.

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